Cas no 1126530-87-7 (pent-2-en-1-amine)

• Product Name: pent-2-en-1-amine
• CAS No: 1126530-87-7
• MF: C₅H₁₁N
• MW: 85.1475412845612
• MDL: MFCD20617008
• CID: 5166678
• PubChem ID: 15202921
• Update Time: 2025-05-25

pent-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-pentenylamine
• pent-2-en-1-amine
• (E)-2-Pentene-1-amine
• 2-Penten-1-amine, (2E)-

• MDL： MFCD20617008
• Inchi： 1S/C5H11N/c1-2-3-4-5-6/h3-4H,2,5-6H2,1H3/b4-3+
• InChI Key： IAWXHEPLJXAMSG-ONEGZZNKSA-N
• SMILES： NC/C=C/CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 39.2
• XLogP3: 0.6
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on pent-2-en-1-amine

Recent Advances in the Study of 1126530-87-7 and Pent-2-en-1-amine in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 1126530-87-7 and the product name pent-2-en-1-amine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug discovery, medicinal chemistry, and biochemical studies. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 1126530-87-7, a compound with a unique chemical structure that makes it a promising candidate for various pharmaceutical applications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular properties. Additionally, computational modeling has been used to predict its interactions with biological targets, providing insights into its potential mechanisms of action.

Pent-2-en-1-amine, on the other hand, has been studied for its role as a building block in the synthesis of more complex molecules. Its unsaturated carbon-carbon double bond and amine functional group make it a versatile intermediate in organic synthesis. Recent publications have explored its use in the development of novel inhibitors for enzymes involved in disease pathways, such as cancer and infectious diseases. The compound's reactivity and selectivity have been optimized through structural modifications, leading to improved pharmacological profiles.

One of the key findings in recent research is the potential of 1126530-87-7 and pent-2-en-1-amine to act as modulators of specific biological pathways. For instance, studies have demonstrated that these compounds can influence the activity of kinases and GPCRs, which are critical targets in drug development. In vitro and in vivo experiments have shown promising results, with some derivatives exhibiting high potency and selectivity. These findings suggest that further optimization could lead to the development of new therapeutic agents.

Another area of interest is the application of these compounds in chemical biology tools. Researchers have utilized 1126530-87-7 and pent-2-en-1-amine as probes to study protein-ligand interactions and cellular processes. Their ability to form covalent bonds with target proteins has been exploited in activity-based protein profiling (ABPP), enabling the identification of novel drug targets and biomarkers. These tools are invaluable for understanding disease mechanisms and accelerating drug discovery efforts.

Despite the promising results, challenges remain in the development of 1126530-87-7 and pent-2-en-1-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further research. Recent studies have begun to explore formulation strategies and prodrug approaches to overcome these limitations. Collaborative efforts between academia and industry are essential to translate these findings into clinically viable treatments.

In conclusion, the latest research on 1126530-87-7 and pent-2-en-1-amine highlights their potential as valuable tools and therapeutic candidates in chemical biology and pharmaceutical research. Continued investigation into their synthesis, biological activity, and applications will undoubtedly contribute to advancements in drug discovery and development. This brief provides a snapshot of the current state of research and underscores the importance of these compounds in the field.